Cas no 38943-88-3 (5-(4-methyl-1-piperazinyl)-2-nitro-Benzonitrile)

• Product Name: 5-(4-methyl-1-piperazinyl)-2-nitro-Benzonitrile
• CAS No: 38943-88-3
• MF: C₁₂H₁₄N₄O₂
• MW: 246.265161991119
• CID: 1111854
• PubChem ID: 16102059
• Update Time: 2025-04-20

5-(4-methyl-1-piperazinyl)-2-nitro-Benzonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(4-methyl-1-piperazinyl)-2-nitro-Benzonitrile
• 5-(4-methylpiperazin-1-yl)-2-nitrobenzonitrile
• XKFRGAJAIMAFJV-UHFFFAOYSA-N
• 5-(4-methyl-piperazin-1-yl)-2-nitro-benzonitrile
• SCHEMBL3381806
• 5-(4Methylpiperazinyl)-2-nitrobenzenecarbonitrile
• 5-(4-Methylpiperazinyl)-2-nitrobenzenecarbonitrile
• DB-332666
• AKOS019067897
• 38943-88-3
• MFCD22043933

• Inchi： 1S/C12H14N4O2/c1-14-4-6-15(7-5-14)11-2-3-12(16(17)18)10(8-11)9-13/h2-3,8H,4-7H2,1H3
• InChI Key： XKFRGAJAIMAFJV-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(=CC=1C#N)N1CCN(C)CC1)=O

Computed Properties

• Exact Mass: 246.11182
• Monoisotopic Mass: 246.11167570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 76.1Ų

Experimental Properties

• PSA: 73.41